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Compound of Interest

Compound Name:
1-(4-Fluorophenyl)-1-

methoxypropan-2-amine

Cat. No.: B13282715

Get Quote

Executive Summary & Chemical Identity
1-(4-Fluorophenyl)-1-methoxypropan-2-amine is a substituted phenethylamine derivative

characterized by a fluorine atom at the para- position of the phenyl ring and a methoxy group at

the benzylic (

) carbon of the propyl side chain.

It is chemically distinct from "ring-methoxylated" amphetamines (like PMA) and "beta-keto"

amphetamines (cathinones like 4-FMC). Instead, it represents a

-methoxyamphetamine, a class of compounds often investigated as metabolic stable analogs
of

-hydroxyamphetamines or as direct adrenergic agents.
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Property Detail

IUPAC Name 1-(4-Fluorophenyl)-1-methoxypropan-2-amine

Common Designations

ngcontent-ng-c747876706="" _nghost-ng-

c4038370108="" class="inline ng-star-inserted">

-Methoxy-4-FA; 4-Fluoro-

-methoxyamphetamine

Molecular Formula

C

H

FNO

Structural Class
Fluorinated Amphetamine;

-Alkoxy Phenethylamine

Chirality

Two chiral centers (C1 and C2), resulting in four

potential stereoisomers (

;

; etc.).[1][2][3]

Structural Analysis & Predicted Pharmacology
The biological activity of this compound must be understood through the lens of Structure-

Activity Relationships (SAR), comparing it to its parent compound (4-Fluoroamphetamine, 4-

FA) and related

-oxygenated analogs.

The 4-Fluoro Substitution (The "Entactogen" Driver)
The para-fluorine substitution is a known determinant for serotonergic selectivity.

Mechanism: The fluorine atom is bioisosteric with hydrogen but highly electronegative. In

amphetamines (e.g., 4-FA), this substitution increases affinity for the Serotonin Transporter
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(SERT) relative to the Dopamine Transporter (DAT) compared to unsubstituted

amphetamine.

Result: This moiety typically imparts entactogenic effects (mood elevation, empathy) similar

to MDMA, rather than pure psychomotor stimulation.

The -Methoxy Substitution (The "Adrenergic" Modifier)
The introduction of a methoxy group at the benzylic position fundamentally alters the

pharmacokinetic and pharmacodynamic profile.

Lipophilicity & BBB Penetration: The

-methoxy group increases polarity compared to the parent alkane (4-FA) but is more
lipophilic than the corresponding

-alcohol. However, it generally reduces blood-brain barrier (BBB) permeability compared to
the unsubstituted amphetamine, potentially requiring higher doses for central effects.

Direct Adrenergic Agonism: Unlike simple amphetamines which act primarily as releasing

agents,

-oxygenated phenethylamines (such as Methoxamine) often exhibit direct agonist activity at

-adrenergic receptors.

Metabolic Stability: The ether linkage is metabolically robust compared to the ketone

(cathinone) or alcohol, potentially prolonging the duration of action or altering the metabolic

clearance pathway.

Integrated Pharmacological Profile
Based on the intersection of these structural features, the compound is predicted to act as:

Monoamine Releasing Agent (MRA): Inducing the release of Serotonin (5-HT) and

Norepinephrine (NE), with weaker Dopamine (DA) release.[2]

-Adrenergic Agonist: Possessing significant peripheral vasoconstrictive properties due to the

-methoxy moiety.
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Critical Safety Note: The combination of NE release (via the amphetamine backbone) and direct

-agonism (via the

-methoxy group) suggests a high risk of hypertensive crisis and vasoconstriction,

potentially exceeding that of 4-FA or 4-FMC.

Biological Pathways & Mechanism of Action
The following diagram illustrates the dual-mechanism pathway proposed for this compound,

highlighting the divergence between Central Nervous System (CNS) effects and Peripheral

toxicity.
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Caption: Dual-pathway mechanism showing serotonergic release (CNS) and adrenergic

agonism (Peripheral).

Experimental Protocols for Characterization
To empirically validate the biological activity of 1-(4-Fluorophenyl)-1-methoxypropan-2-
amine, the following self-validating experimental workflows are recommended.

Monoamine Transporter Uptake/Release Assay
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Objective: Determine if the compound acts as a reuptake inhibitor or a substrate-based

releaser at DAT, NET, and SERT.

Methodology:

Preparation: Isolate rat brain synaptosomes (striatum for DAT, cortex for SERT/NET).

Incubation: Incubate synaptosomes with radiolabeled neurotransmitters (

H-DA,

H-5-HT,

H-NE) to load the transporters.

Challenge: Introduce the test compound at varying concentrations (1 nM – 100

M).

Measurement:

Reuptake Inhibition:[4] Measure remaining intracellular radioactivity.

Release: Pre-load synaptosomes, then add compound and measure extracellular

radioactivity.

Validation: Use Cocaine (inhibitor control) and Tyramine (releaser control) to normalize data.

Calcium Mobilization Assay (Targeting -Adrenergic
Activity)
Objective: Assess the direct agonist potential at the

-adrenergic receptor, a key predictor of vasoconstrictive toxicity.

Methodology:

Cell Line: HEK293 cells stably expressing human

-adrenergic receptors.
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Indicator: Load cells with a calcium-sensitive dye (e.g., Fluo-4 AM).

Stimulation: Apply the test compound.

Detection: Monitor fluorescence intensity using a FLIPR (Fluorometric Imaging Plate Reader)

system. An increase in fluorescence indicates intracellular Ca

release via G

-protein coupling.

Controls: Phenylephrine (positive control) and Prazosin (antagonist block) must be used to

confirm specificity.

Metabolic Stability & Toxicology[7]
Metabolic Pathways
The

-methoxy group presents a unique metabolic challenge. Unlike

-ketones (cathinones) which are rapidly reduced to alcohols, the ether linkage is more stable
but susceptible to O-dealkylation.

Metabolic Route Enzyme System Product
Biological
Implication

O-Demethylation CYP2D6 / CYP3A4

1-(4-Fluorophenyl)-1-

hydroxypropan-2-

amine

Formation of the

-hydroxy metabolite

(active,

sympathomimetic).

N-Dealkylation CYP Enzymes
1-(4-Fluorophenyl)-1-

methoxypropan-2-one

Oxidative deamination

(inactive).

Ring Hydroxylation CYP Enzymes
Defluorinated phenols

(minor)

Potential for reactive

intermediates (low

probability due to F-

bond strength).
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Toxicological Red Flags
Therapeutic Index: Likely narrow. The dose required for central psychoactive effects (due to

lower BBB penetration) may overlap with the dose causing severe peripheral adrenergic

toxicity.

Interaction: Strong contraindication with MAO Inhibitors (MAOIs). The compound's release of

monoamines combined with MAO inhibition would likely precipitate Serotonin Syndrome or

hypertensive crisis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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